2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide

• IUPAC Name: 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide
• InChI: InChI=1S/C19H25N3O3/c1-13(18-14(2)21-25-15(18)3)20-19(23)22-9-10-24-17(12-22)11-16-7-5-4-6-8-16/h4-8,13,17H,9-12H2,1-3H3,(H,20,23)
• InChI Key: LOYCKFTVKYWSRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(C)NC(=O)N2CCOC(C2)CC3=CC=CC=C3
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide, also known as BEM, is a synthetic compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications in various fields. BEM belongs to the class of morpholine derivatives and has been extensively studied for its biological and physiological effects.

Mechanism of Action

The mechanism of action of 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual action may explain the anxiolytic and antipsychotic effects of 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide. 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide has also been shown to inhibit the release of pro-inflammatory cytokines, suggesting an anti-inflammatory mechanism of action.
Biochemical and Physiological Effects:
2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide has been shown to have a number of biochemical and physiological effects in animal models. 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide has been shown to decrease dopamine and serotonin turnover in the brain, suggesting a modulation of neurotransmitter release. 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide has also been shown to decrease the levels of pro-inflammatory cytokines in the blood, suggesting an anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

One advantage of 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide in lab experiments is its high potency and selectivity for dopamine D2 and serotonin 5-HT1A receptors. This allows for precise targeting of these receptors in animal models. However, a limitation of 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide is its limited solubility in water, which can make dosing and administration difficult.

Future Directions

There are several future directions for research on 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide. One area of interest is the potential use of 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide in the treatment of psychiatric disorders, such as schizophrenia and anxiety disorders. Further research is needed to fully understand the mechanism of action of 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide and its effects on neurotransmitter systems in the brain. Another area of interest is the potential use of 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide as an anti-inflammatory agent, which could have implications for the treatment of chronic pain and inflammatory diseases. Finally, further optimization of the synthesis method for 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide could lead to improved yields and purity, making it more accessible for scientific research.

Synthesis Methods

The synthesis of 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide involves the reaction of 2-bromo-N-benzylmorpholine-4-carboxamide with 1-(3,5-dimethyl-1,2-oxazol-4-yl)ethylamine in the presence of a base. The reaction yields 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide as a white solid, which can be purified by recrystallization. This synthesis method has been optimized to achieve high yields and purity of 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide.

Scientific Research Applications

2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide has been shown to have potent antipsychotic and anxiolytic effects in animal models, making it a potential candidate for the treatment of psychiatric disorders. 2-benzyl-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]morpholine-4-carboxamide has also been studied for its anti-inflammatory and analgesic effects, which could be useful in the treatment of chronic pain and inflammatory diseases.